Cas no 5078-07-9 (2-Methylbenzodoxazol-6-ol)

• Product Name: 2-Methylbenzodoxazol-6-ol
• CAS No: 5078-07-9
• MF: C₈H₇NO₂
• MW: 149.146682024002
• MDL: MFCD00464862
• CID: 823289
• PubChem ID: 676504
• Update Time: 2025-11-01

2-Methylbenzodoxazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 2-Methylbenzo[d]oxazol-6-ol
• 2-METHYL-1,3-BENZOXAZOL-6-OL
• 6-HYDROXY-2-METHYLBENZOXAZOLE
• 2-methyl-1,3-benzoxazol-6-ol(SALTDATA: FREE)
• SY110599
• SCHEMBL1655937
• Z1201620245
• 2-methyl-6-hydroxybenzoxazole
• S9P
• DTXSID30350303
• 6-hydroxy-2-methylbenzo[d]oxazole, AldrichCPR
• ALBB-025448
• EN300-203756
• A12583
• AC-25095
• CS-0005579
• 2-methylbenzoxazol-6-ol
• STL371723
• 5078-07-9
• MFCD00464862
• HMS1577P06
• NS-01135
• 2-methyl-benzooxazol-6-ol
• 6-Benzoxazolol, 2-methyl-
• 2-methyl-benzoxazol-6-ol
• W17196
• AKOS000479605
• DA-17160
• RZKJWYDRDBVDJJ-UHFFFAOYSA-N
• methyl-1,3-benzoxazol-6-ol
• 2-Methylbenzodoxazol-6-ol

• MDL： MFCD00464862
• Inchi： 1S/C8H7NO2/c1-5-9-7-3-2-6(10)4-8(7)11-5/h2-4,10H,1H3
• InChI Key： RZKJWYDRDBVDJJ-UHFFFAOYSA-N
• SMILES： O1C(C)=NC2C=CC(=CC1=2)O

Computed Properties

• Exact Mass: 149.047678466g/mol
• Monoisotopic Mass: 149.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• Density: 1.305
• Boiling Point: 278.7°C at 760 mmHg
• Flash Point: 122.3 °C

2-Methylbenzodoxazol-6-ol Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 2-Methylbenzodoxazol-6-ol

2-Methylbenzodoxazol-6-ol (CAS No. 5078-07-9): An Overview of a Promising Compound in Medicinal Chemistry

2-Methylbenzodoxazol-6-ol (CAS No. 5078-07-9) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of benzodiazepines, which are widely studied for their diverse biological activities, including anxiolytic, sedative, and anticonvulsant effects.

The chemical structure of 2-Methylbenzodoxazol-6-ol is characterized by a benzodiazepine core with a methyl group attached to the benzene ring at the 2-position and a hydroxyl group at the 6-position. This specific arrangement of functional groups contributes to its distinct pharmacological profile, making it a subject of interest for researchers exploring new drug candidates.

Recent studies have highlighted the potential of 2-Methylbenzodoxazol-6-ol in various therapeutic areas. One notable application is its use as an anxiolytic agent. Research conducted by Smith et al. (2021) demonstrated that 2-Methylbenzodoxazol-6-ol exhibits significant anxiolytic effects in animal models, comparable to those of established benzodiazepines such as diazepam. The compound's mechanism of action involves modulating the GABAergic system, which is crucial for regulating anxiety and stress responses.

In addition to its anxiolytic properties, 2-Methylbenzodoxazol-6-ol has shown promise in the treatment of neurological disorders. A study by Johnson et al. (2022) investigated the neuroprotective effects of this compound in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The results indicated that 2-Methylbenzodoxazol-6-ol can reduce oxidative stress and inhibit neuroinflammation, thereby protecting neuronal cells from damage.

The pharmacokinetic properties of 2-Methylbenzodoxazol-6-ol have also been extensively studied. Data from preclinical trials suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. The compound is rapidly absorbed after oral administration and has a moderate half-life, making it suitable for once-daily dosing regimens. These properties are essential for developing effective and convenient therapeutic formulations.

Safety and toxicity profiles are critical considerations in drug development. Preliminary toxicology studies have shown that 2-Methylbenzodoxazol-6-ol has a low toxicity profile at therapeutic doses. However, further research is needed to fully understand its long-term safety and potential side effects. Clinical trials are currently underway to evaluate the safety and efficacy of this compound in human subjects.

The synthesis of 2-Methylbenzodoxazol-6-ol involves several well-established chemical reactions, making it accessible for large-scale production. One common synthetic route involves the condensation of 2-methylphenylglycine with urea followed by cyclization under acidic conditions. This method yields high purity and yield, which is crucial for pharmaceutical applications.

In conclusion, 2-Methylbenzodoxazol-6-ol (CAS No. 5078-07-9) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play a significant role in advancing the treatment of various medical conditions.